4,6-Dichloro-N-(3-methoxypropyl)pyrimidin-2-amine

• CAS No.: 104167-97-7
• Molecular Formula: C8H11Cl2N3O
• Molecular Weight: 236.10 g/mol
• IUPAC Name: 4,6-dichloro-N-(3-methoxypropyl)pyrimidin-2-amine
• InChI: InChI=1S/C8H11Cl2N3O/c1-14-4-2-3-11-8-12-6(9)5-7(10)13-8/h5H,2-4H2,1H3,(H,11,12,13)
• InChI Key: AHKFTFLEGLFRIE-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=NC(=CC(=N1)Cl)Cl

Description

4,6-Dichloro-N-(3-methoxypropyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C8H11Cl2N3O and its molecular weight is 236.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

48 g (0.54 mole) of 3-methoxypropylamine are added dropwise to 50 g (0.27 mole) of 2,4,6-trichloropyrimidine, dissolved in 300 ml of tetrahydrofuran, at -30° C. After the reaction mixture has thawed to room temperature and been stirred for a further six hours, it is poured into ice water and extracted with methylene chloride, the extract is dried over sodium sulphate and the solvent is removed. The resulting residue is subjected to steam distillation in the course of which 10.6 g (16.6% of theory) of the desired pyrimidine pass over as a solid, melting point 48° C.